2-({5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)benzoic acid

• IUPAC Name: 2-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanylbenzoic acid
• InChI: InChI=1S/C15H12N2O2S2/c1-8-9(2)20-13-12(8)14(17-7-16-13)21-11-6-4-3-5-10(11)15(18)19/h3-7H,1-2H3,(H,18,19)
• InChI Key: TZPXEPYUAQIFRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=NC=N2)SC3=CC=CC=C3C(=O)O)C
• Molecular Formula: C15H12N2O2S2
• DSSTOX Substance ID: DTXSID401331226
• Molecular Weight: 316.4 g/mol
• Solubility: 46.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 726151-17-3

Description

“2-({5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)benzoic acid” is a unique chemical with the empirical formula C15H12N2O2S2 and a molecular weight of 316.40. It is a solid substance.

Molecular Structure Analysis

The molecular structure of this compound includes a thieno[2,3-d]pyrimidin-4-yl group attached to a benzoic acid moiety via a sulfanyl (thioether) linkage. The exact spatial arrangement of these groups would require more detailed structural analysis, such as X-ray diffraction.

Physical And Chemical Properties Analysis

This compound is a solid. Its exact physical and chemical properties such as melting point, boiling point, and solubility are not specified in the available resources.

Scientific Research Applications

• Antifolate and Antitumor Agents : A study by Gangjee et al. (2007) reported the synthesis of classical antifolate N-{4-[(2,4-diamino-5-ethyl-7H-pyrrolo[2,3-d]pyrimidin-6-yl)sulfanyl]benzoyl}-l-glutamic acid and its nonclassical analogues as potential dihydrofolate reductase (DHFR) inhibitors and antitumor agents. These compounds showed excellent inhibitory activity against human DHFR and were effective against several tumor cells.

• Dual Inhibitors of Thymidylate Synthase and DHFR : Gangjee et al. (2008) developed a series of compounds as potential dual inhibitors of thymidylate synthase (TS) and DHFR (Gangjee et al., 2008). One compound, N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3- d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid, emerged as a potent dual inhibitor, showing promising results against human TS and DHFR.

• Analgesic and Anti-inflammatory Agents : Alagarsamy et al. (2007) synthesized a new series of 2-mercapto-3-substituted-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-ones with significant analgesic and anti-inflammatory activities (Alagarsamy et al., 2007).

• Antimicrobial Activities : Hossain and Bhuiyan (2009) studied the antimicrobial activities of new Thieno and Furopyrimidine derivatives, revealing their potential as antimicrobial agents (Hossain & Bhuiyan, 2009).

• Aldose Reductase Inhibitors : Ogawva et al. (1993) reported the synthesis of 2,4-dioxo-thieno[2,3- d ]pyrimidin-1-acetic acids and their evaluation as aldose reductase inhibitors, showing potent inhibitory activity with potential for treating complications of diabetes (Ogawva et al., 1993).

• Antihyperlipaemic Activity : Gadad et al. (1996) explored the antihyperlipaemic activity of some 2-aminomethyl-3-aryl-5,6,7,8-tetrahydrobenzo(b)/5,6-dimethylthieno(2,3-d)pyrimidin-4-ones, finding them to be effective in lowering serum cholesterol and triglyceride levels (Gadad et al., 1996).

• Antioxidant and Antimicrobial Activities : Saundane et al. (2012) synthesized thiazolidinone and azetidinone encompassing indolylthienopyrimidines, which exhibited promising antioxidant and antimicrobial activities (Saundane et al., 2012).

• 5-Lipoxygenase-activating Protein Inhibitors : Stock et al. (2010) identified AM643, a potent FLAP inhibitor suitable for topical administration, which showed significant reduction in leukotriene concentrations and ear swelling in a murine model (Stock et al., 2010).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Aquatic Chronic 4 - Eye Irrit. 2 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). This indicates that it may be harmful if swallowed, cause eye irritation, and may cause long-term adverse effects in the aquatic environment.